Cas no 80952-73-4 (beta-D-Glucopyranoside, (3beta,6alpha,12beta,20R)-3,12,20,25-tetrahydroxydammaran-6-yl)

• Product Name: beta-D-Glucopyranoside, (3beta,6alpha,12beta,20R)-3,12,20,25-tetrahydroxydammaran-6-yl
• CAS No: 80952-73-4
• MF: C₃₆H₆₄O₁₀
• MW: 656.887372970581
• CID: 5573846
• PubChem ID: 21599927
• Update Time: 2024-03-01

beta-D-Glucopyranoside, (3beta,6alpha,12beta,20R)-3,12,20,25-tetrahydroxydammaran-6-yl Chemical and Physical Properties

Names and Identifiers

• CHEMBL3594357
• beta-D-Glucopyranoside, (3beta,6alpha,12beta,20R)-3,12,20,25-tetrahydroxydammaran-6-yl
• 80952-73-4
• DTXSID101146420

• Inchi： 1S/C36H64O10/c1-31(2,43)12-9-13-36(8,44)19-10-15-34(6)25(19)20(38)16-23-33(5)14-11-24(39)32(3,4)29(33)21(17-35(23,34)7)45-30-28(42)27(41)26(40)22(18-37)46-30/h19-30,37-44H,9-18H2,1-8H3/t19-,20+,21-,22+,23+,24-,25-,26+,27-,28+,29-,30+,33+,34+,35+,36+/m0/s1
• InChI Key： LTEPQNJXCFBNEO-BIYWFNTMSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1C[C@]2(C)[C@H](C[C@H]([C@@H]3[C@@H]([C@@](C)(CCCC(C)(C)O)O)CC[C@@]23C)O)[C@@]2(C)CC[C@@H](C(C)(C)[C@@H]21)O

Computed Properties

• Exact Mass: 656.44994823g/mol
• Monoisotopic Mass: 656.44994823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 180Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins